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Abstract
Guanidinium nitrate, a salt composed of the guanidinium cation ([C(NH₂)₃]⁺) and the nitrate

anion (NO₃⁻), is a compound of significant interest across various scientific and industrial

domains. Its applications range from being a high-energy material in propellants and gas

generators to a precursor in the synthesis of pharmaceuticals and other nitrogen-rich

compounds.[1][2][3] This technical guide provides an in-depth overview of the fundamental

physical and chemical properties of guanidinium nitrate, detailed experimental protocols for its

synthesis and characterization, and an exploration of its thermal decomposition pathways. All

quantitative data is presented in easily comparable tables, and key processes are visualized

using logical diagrams to facilitate a comprehensive understanding for researchers, scientists,

and professionals in drug development.

Physical Properties
Guanidinium nitrate is a white, crystalline, odorless solid at room temperature.[4][5] It is known

to be hygroscopic, meaning it readily absorbs moisture from the air.[5]
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Tabulated Physical Properties
A summary of the key physical properties of guanidinium nitrate is presented in Table 1 for easy

reference and comparison.

Property Value References

Molecular Formula CH₆N₄O₃ [4]

Molar Mass 122.08 g/mol [6]

Appearance White crystalline solid [4][5]

Density 1.44 g/cm³ [6]

Melting Point 213-215 °C (decomposes) [5]

Water Solubility
12.5 g/100 g at 20°C; 41 g/100

g at 50°C; 79 g/100 g at 80°C
[7]

Methanol Solubility
<1 g/100 g at 20°C; 3.5 g/100

g at 50°C; 12 g/100 g at 80°C
[7]

Other Solubilities
Insoluble in acetone, benzene,

and ethyl ether.
[7]

pH of 1% aqueous solution 5.7 (at 25 °C) [2]

Crystal Structure
The crystal structure of guanidinium nitrate consists of sheets of guanidinium cations and

nitrate anions. These ions are linked by N-H···O hydrogen bonds. The carbon and one nitrogen

atom of the guanidinium cation, along with the nitrogen and one oxygen atom of the nitrate

anion, lie on crystallographic mirror planes, and the sheets are perpendicular to these planes.

[8]

Chemical Properties and Reactivity
Guanidinium nitrate is a powerful energetic material and a strong oxidizing agent.[4][7] Its

chemical behavior is dominated by the properties of the nitrate anion and the guanidinium

cation.
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Thermal Decomposition
The thermal decomposition of guanidinium nitrate is a complex process that has been the

subject of numerous studies. It is known to decompose and potentially explode at high

temperatures.[4] The decomposition is influenced by the presence of acids and bases.[5] A

proposed mechanism for its thermal decomposition involves a two-stage process where the

major gaseous products are ammonia (NH₃), nitrous oxide (N₂O), nitrogen dioxide (NO₂), and

carbon dioxide (CO₂).[9]

The decomposition is not thought to be initiated in the condensed phase due to the high

stability of the guanidinium and nitrate ions.[9] A more likely pathway involves the isomerization

of guanidinium nitrate in the gas phase, followed by a proton transfer to yield nitric acid and

guanidine. These intermediates then undergo further reactions to produce nitroguanidine and

water. The subsequent dissociation of nitroguanidine and decomposition of nitric acid lead to

the observed gaseous products.[9]

A simplified representation of the proposed initial steps in the gas-phase decomposition of

guanidinium nitrate is depicted below.

Guanidinium Nitrate (gas) Isomerization Proton Transfer Nitric Acid + Guanidine Further Reactions Nitroguanidine + H₂O

Click to download full resolution via product page

Initial steps of Guanidinium Nitrate decomposition.

Explosive Properties
Guanidinium nitrate is classified as an explosive material.[4] It has a detonation velocity in the

range of 2,762 to 3,700 m/s.[5] Its explosive nature makes it a component in some rocket

propellants and gas-generating compositions for applications like automotive airbags.[1][4]

Experimental Protocols
Synthesis of Guanidinium Nitrate
A common laboratory-scale synthesis of guanidinium nitrate involves the reaction of

dicyandiamide with ammonium nitrate.[8]
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Materials:

Dicyandiamide (210 g, 2.5 moles)

Ammonium nitrate (440 g, 5.5 moles)

1 L round-bottom flask

Oil bath

Heating mantle

Steam bath

Filtration apparatus (Buchner funnel, filter paper)

Beakers

Procedure:

Intimately mix 210 g of dicyandiamide and 440 g of ammonium nitrate in a 1 L round-bottom

flask.

Place the flask in an oil bath and heat the mixture. Raise the temperature of the oil bath to

160 °C over approximately 30 minutes.

Maintain the temperature at 160 °C for three hours. During the first hour, the solid mixture

will melt into a clear liquid, which will then begin to solidify.

After three hours, remove the flask from the oil bath and allow it to cool.

Extract the solid product from the flask by warming it with successive portions of water on a

steam bath until all soluble material is dissolved.

Filter the hot solution to remove any white, insoluble byproducts (such as ammeline and

ammelide).
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Concentrate the filtrate to approximately 1 L and allow it to cool. Guanidinium nitrate will

crystallize out of the solution.

Collect the crystals by suction filtration.

A second crop of crystals can be obtained by further concentrating the mother liquor to about

250 mL and cooling.

The crude product can be purified by recrystallization from hot water.[7]

The workflow for the synthesis and purification of guanidinium nitrate can be visualized as

follows:
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Mix Dicyandiamide and Ammonium Nitrate

Heat to 160°C for 3 hours

Cool to Room Temperature

Extract with Hot Water

Hot Gravity Filtration

Insoluble Byproducts (discard) Concentrate Filtrate

Cool to Crystallize

Suction Filtration

Mother Liquor Crude Guanidinium Nitrate

Recrystallize from Hot Water

Pure Guanidinium Nitrate

Click to download full resolution via product page

Synthesis and purification of Guanidinium Nitrate.
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Spectroscopic Characterization
The identity and purity of synthesized guanidinium nitrate can be confirmed using various

spectroscopic techniques.

Infrared (IR) Spectroscopy: The IR spectrum of guanidinium nitrate exhibits characteristic

absorption bands corresponding to the N-H, C-N, and N-O functional groups. The presence

of both the guanidinium cation and the nitrate anion can be confirmed by their respective

vibrational modes. IR spectra for guanidinium nitrate are available in public databases such

as PubChem and ChemicalBook.[10][11]

Raman Spectroscopy: Raman spectroscopy is another valuable tool for characterizing

guanidinium nitrate. It provides complementary information to IR spectroscopy, particularly

for the symmetric vibrations of the molecule. Raman spectra can also be found in databases

like PubChem and ChemicalBook.[10][12]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum of the guanidinium cation is expected to show a

single resonance for the six equivalent protons of the amino groups. In D₂O, the

guanidinium proton signal appears as a singlet.[13]

¹³C NMR: The carbon-13 NMR spectrum will show a single resonance corresponding to

the central carbon atom of the guanidinium cation. A ¹³C NMR spectrum for guanidinium

nitrate is available on SpectraBase.

Safety and Handling
Guanidinium nitrate is a strong oxidizer and can cause fire if it comes into contact with

combustible materials.[2] It is also an explosive and may detonate if subjected to heat, shock,

or friction.[2] When heated to decomposition, it emits toxic fumes of nitric acid and nitrogen

oxides.[10]

Personal Protective Equipment (PPE):

Wear appropriate chemical-resistant gloves, safety goggles, and a lab coat.
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In case of dust formation, use a NIOSH-approved respirator.

Handling and Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Keep away from combustible materials, reducing agents, and strong acids.

Store in tightly closed containers.

Applications
Guanidinium nitrate has a variety of applications, including:

Propellants and Explosives: Due to its high energy content, it is used as a component in

rocket propellants and explosives.[4][5]

Gas Generators: It is used in gas-generating systems, such as those found in automotive

airbags.[1]

Chemical Synthesis: It serves as a precursor for the synthesis of other nitrogen-rich

compounds, most notably nitroguanidine.[1]

Pharmaceuticals: It is used in the synthesis of certain sulfonamide drugs.[7]

Other Industrial Uses: It also finds applications in the production of photographic materials

and disinfectants.[7]

Conclusion
Guanidinium nitrate is a versatile compound with a unique combination of physical and

chemical properties. Its energetic nature makes it valuable in propulsion and gas generation,

while its chemical reactivity allows for its use as a key intermediate in the synthesis of various

important chemicals. A thorough understanding of its properties, synthesis, and safe handling

procedures, as outlined in this guide, is crucial for its effective and responsible use in research

and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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